Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate
Brand Name: Vulcanchem
CAS No.: 16883-83-3
VCID: VC20845032
InChI: InChI=1S/C27H34O6/c1-18(2)23(27(5,6)17-32-24(28)19(3)4)33-26(30)22-15-11-10-14-21(22)25(29)31-16-20-12-8-7-9-13-20/h7-15,18-19,23H,16-17H2,1-6H3
SMILES: CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
Molecular Formula: C27H34O6
Molecular Weight: 454.6 g/mol

Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate

CAS No.: 16883-83-3

Cat. No.: VC20845032

Molecular Formula: C27H34O6

Molecular Weight: 454.6 g/mol

* For research use only. Not for human or veterinary use.

Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate - 16883-83-3

Specification

CAS No. 16883-83-3
Molecular Formula C27H34O6
Molecular Weight 454.6 g/mol
IUPAC Name 1-O-benzyl 2-O-[2,2,4-trimethyl-1-(2-methylpropanoyloxy)pentan-3-yl] benzene-1,2-dicarboxylate
Standard InChI InChI=1S/C27H34O6/c1-18(2)23(27(5,6)17-32-24(28)19(3)4)33-26(30)22-15-11-10-14-21(22)25(29)31-16-20-12-8-7-9-13-20/h7-15,18-19,23H,16-17H2,1-6H3
Standard InChI Key HPZSSCRWFLKGOG-UHFFFAOYSA-N
SMILES CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
Canonical SMILES CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2

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